Interference of Helix pomatia extracts on the determination of methandriol in veterinary residue control analysis†
Analyst Pub Date: DOI: 10.1039/A805018J
Abstract
Aqueous solutions containing methandriol (MAD) were incubated with Succus helix pomatia (SHP) or β-glucuronidase from Escherichia coli (EC). SHP, used for enzymatic hydrolysis of urinary steroid conjugates for residue analysis of anabolic agents, caused transformation of MAD into methyltestosterone. No conversion occurred when bacterial β-glucuronidase from E. coli was used.
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